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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzaldehyde

Cat. No.: B035312 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2,3,6-Trifluorobenzaldehyde

This guide provides comprehensive safety and handling information for 2,3,6-
Trifluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Hazard Identification and Classification
2,3,6-Trifluorobenzaldehyde is classified as a hazardous substance requiring careful

handling. It is a combustible liquid that can cause significant irritation and is harmful if exposure

occurs through various routes.[1][2][3] The primary health hazards include skin irritation,

serious eye irritation, and potential respiratory irritation.[1][2][3][4]

Globally Harmonized System (GHS) Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3][4]

Signal Word: Warning[1][2][3]

Hazard Pictograms:

(Represents Irritant/Skin Sensitizer/Acute Toxicity/etc.)

Physical and Chemical Properties
While specific data for 2,3,6-Trifluorobenzaldehyde can be limited, the properties of

structurally similar fluorinated benzaldehydes provide critical safety information.
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Property Value Notes / Source Compound

Physical State Liquid[5] -

Appearance Light orange[5] -

Odor Pungent[5] -

Molecular Formula C₇H₃F₃O[2] -

Molecular Weight 160.09 g/mol [2][4] -

Boiling Point
83 - 86 °C / 181.4 - 186.8 °F @

30 mmHg[5]

Data for 3-

(Trifluoromethyl)benzaldehyde

Flash Point 68 °C / 154.4 °F[5]
Data for 3-

(Trifluoromethyl)benzaldehyde

Specific Gravity 1.300[5]
Data for 3-

(Trifluoromethyl)benzaldehyde

Vapor Density 6.00[5]
Data for 3-

(Trifluoromethyl)benzaldehyde

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate personal protective equipment are mandatory to minimize

exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][8]

Personal Protective Equipment (PPE) Summary
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Protection Type Specification

Eye/Face

Chemical safety goggles are mandatory. A face

shield should be worn in addition to goggles if

there is a splash risk.[9]

Skin

A laboratory coat must be worn and fully

buttoned.[9] For tasks with higher exposure risk,

a chemical-resistant apron or coveralls should

be used.[9]

Hand

Chemical-resistant gloves (e.g., Nitrile or

Neoprene) are required.[9] Always inspect

gloves for integrity before use.

Respiratory

Not typically required if work is performed in a

properly functioning chemical fume hood.[7] If

vapors or mists are generated outside of a

hood, a NIOSH-approved vapor respirator

should be used.

Safe Handling and Storage Protocol
Handling:

Avoid breathing vapors or mists.[5][10]

Avoid contact with skin, eyes, and clothing.[5][9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5][10]

Use spark-proof tools and take precautionary measures against static discharge.[1][7]

Wash hands and any exposed skin thoroughly after handling.[1][2][9]

Do not eat, drink, or smoke in the handling area.[9][11]

Storage:
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Store in a dry, cool, and well-ventilated place.[1][5][10]

Keep the container tightly closed to prevent exposure to air and moisture.[1][2][5]

Store locked up.[2][11]

Incompatible materials include strong oxidizing agents, reducing agents, acids, and bases.[5]

[7][8]

First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][2] If not breathing,

give artificial respiration. Get medical attention if

you feel unwell.[1][10]

Skin Contact

Take off immediately all contaminated clothing.

[12] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1][10] Get

medical attention if skin irritation occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[1][10] Get immediate medical advice/attention.

Ingestion

Do NOT induce vomiting.[1][10] Clean mouth

with water and get medical attention.[13] Never

give anything by mouth to an unconscious

person.[5]

Fire Fighting and Accidental Release Measures
Fire Fighting:
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1][5][14]

Hazards: It is a combustible liquid.[1][5] Thermal decomposition can release irritating gases

and vapors, including carbon oxides and hydrogen fluoride.[1][12][14] Containers may

explode when heated.[8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][15]

Accidental Release:

Evacuate: Evacuate unnecessary personnel from the area.[14]

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[1]

[5][7]

Containment: Absorb the spill with an inert, non-combustible material such as sand, silica

gel, or universal binder.[1][5][7]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[7][16]

Decontamination: Clean the spill area thoroughly. Wash and decontaminate all protective

clothing before reuse.[6]

Experimental Protocol: Standard Operating
Procedure (SOP) for Laboratory Use
This protocol outlines the standard procedure for safely handling 2,3,6-Trifluorobenzaldehyde
in a research laboratory setting.

1.0 Purpose To define the safe handling, use, and storage procedures for 2,3,6-
Trifluorobenzaldehyde to minimize risk to personnel and the environment.
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2.0 Scope This SOP applies to all laboratory personnel who handle 2,3,6-
Trifluorobenzaldehyde.

3.0 Required Equipment and Materials

Chemical Fume Hood

Chemical Safety Goggles and Face Shield

Nitrile or Neoprene Gloves

Chemical-resistant Lab Coat

Eyewash Station and Safety Shower

2,3,6-Trifluorobenzaldehyde

Inert absorbent material (spill kit)

Labeled waste container

4.0 Procedure

Pre-Handling Review:

Review this Safety and Handling Guide and the manufacturer's Safety Data Sheet (SDS).

Ensure the chemical fume hood is certified and functioning correctly.

Locate the nearest eyewash station, safety shower, and fire extinguisher.

Don all required PPE (goggles, face shield, gloves, lab coat).

Handling the Chemical:

Conduct all manipulations of 2,3,6-Trifluorobenzaldehyde inside the chemical fume

hood.

Ground containers when transferring the liquid to prevent static discharge.
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Carefully measure and dispense the required amount, avoiding splashes.

Keep the container tightly closed when not in use.

Post-Handling:

Dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated, labeled

hazardous waste container.

Wipe down the work surface within the fume hood.

Remove contaminated gloves and dispose of them properly.

Wash hands thoroughly with soap and water.

5.0 Waste Disposal

Dispose of unused 2,3,6-Trifluorobenzaldehyde and contaminated materials as hazardous

waste in accordance with institutional, local, and national regulations.[2][11] Do not pour

down the drain.

Safety and Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2,3,6-
Trifluorobenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b035312?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-3-6-trifluorobenzaldehyde.pdf
https://store.apolloscientific.co.uk/storage/msds/PC502142_msds.pdf
https://www.benchchem.com/product/b035312?utm_src=pdf-body
https://www.benchchem.com/product/b035312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,3,6-Trifluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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